Cas no 143158-15-0 ([2,4-bis(trifluoromethyl)phenyl]methanol)

[2,4-Bis(trifluoromethyl)phenyl]methanol is a fluorinated aromatic alcohol characterized by the presence of two trifluoromethyl groups at the 2- and 4-positions of the phenyl ring. This structural feature enhances its electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The compound exhibits high stability and reactivity, facilitating its use in cross-coupling reactions and as a building block for complex molecules. Its lipophilicity, imparted by the trifluoromethyl groups, can improve bioavailability in drug design. The alcohol functional group further allows for derivatization, enabling versatile applications in fine chemical synthesis. Suitable for controlled environments due to its sensitivity to moisture and air.
[2,4-bis(trifluoromethyl)phenyl]methanol structure
143158-15-0 structure
Product Name:[2,4-bis(trifluoromethyl)phenyl]methanol
CAS No:143158-15-0
MF:C9H6F6O
MW:244.133763790131
MDL:MFCD00042491
CID:91836
PubChem ID:2736131
Update Time:2025-06-11

[2,4-bis(trifluoromethyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

    • 2,4-BIS(TRIFLUOROMETHYL)BENZYL ALCOHOL
    • 2,4-DI(TRIFLUOROMETHYL)BENZYL ALCOHOL
    • RARECHEM AL BD 0344
    • [2,4-bis(trifluoromethyl)phenyl]methanol
    • Benzenemethanol, 2,4-bis(trifluoromethyl)-
    • 2,3-DIMETHYL-5-SEC-BUTYL PYRAZINE
    • Hexafluorocumyl alcohol
    • (2,4-Bis(trifluoromethyl)phenyl)methanol
    • [2,4-bis(trifluoromethyl)phenyl]methan-1-ol
    • PC3104F
    • NDHDRXKQSOFDNV-UHFFFAOYSA-N
    • SBB099808
    • 4309AD
    • VZ22454
    • RTR
    • FT-0643353
    • [2,4-bis(trifluoromethyl)phenyl]methanol;(2,4-Bis(trifluoromethyl)phenyl)methanol
    • 2,4-Bis(trifluoromethyl)benzyl alcohol, AldrichCPR
    • AKOS015852795
    • 143158-15-0
    • CL9296
    • SCHEMBL1993639
    • CS-0156850
    • DTXSID80371149
    • Benzenemethanol,2,4-bis(trifluoromethyl)-
    • SY227744
    • MFCD00042491
    • A808030
    • PS-7538
    • DB-042667
    • 2,4-Bis(Trifluoromethyl)-Benzenemethanol
    • MDL: MFCD00042491
    • Inchi: 1S/C9H6F6O/c10-8(11,12)6-2-1-5(4-16)7(3-6)9(13,14)15/h1-3,16H,4H2
    • InChI Key: NDHDRXKQSOFDNV-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(F)(F)F)C=CC=1CO)(F)F

Computed Properties

  • Exact Mass: 244.03200
  • Monoisotopic Mass: 244.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8

Experimental Properties

  • Color/Form: crystal
  • Density: 1.433
  • Boiling Point: 181.3°C at 760 mmHg
  • Flash Point: 63.4°C
  • Refractive Index: 1.415
  • PSA: 20.23000
  • LogP: 3.21650
  • Solubility: Not determined

[2,4-bis(trifluoromethyl)phenyl]methanol Security Information

  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazard Category Code: 36/37/38-36-22
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Safety Term:S26-36
  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,2-8°C
  • Risk Phrases:R36/37/38

[2,4-bis(trifluoromethyl)phenyl]methanol Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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Additional information on [2,4-bis(trifluoromethyl)phenyl]methanol

[2,4-bis(trifluoromethyl)phenyl]methanol and its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, [2,4-bis(trifluoromethyl)phenyl]methanol, with the CAS number 143158-15-0, has emerged as a compound of significant interest due to its unique structural properties and potential applications. This compound, characterized by its trifluoromethyl substituents, has garnered attention in recent years for its role in the development of novel materials and bioactive molecules.

The structural motif of [2,4-bis(trifluoromethyl)phenyl]methanol consists of a benzene ring substituted with two trifluoromethyl groups at the 2 and 4 positions, coupled with a hydroxymethyl group at the 1 position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for various chemical modifications. The presence of multiple fluorine atoms enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced biological activity and chemical stability. Studies have shown that the introduction of trifluoromethyl groups can significantly alter the pharmacokinetic properties of molecules, leading to improved bioavailability and reduced degradation rates. This has made such compounds particularly attractive for pharmaceutical applications.

The synthesis of [2,4-bis(trifluoromethyl)phenyl]methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to achieve high yields and purity levels. These methods often involve palladium-catalyzed cross-coupling reactions, which allow for the efficient construction of complex aromatic structures. The use of fluorinated reagents and catalysts further facilitates the introduction of trifluoromethyl groups into the molecular framework.

One of the most compelling aspects of [2,4-bis(trifluoromethyl)phenyl]methanol is its potential as a building block for more complex molecules. Researchers have explored its utility in the synthesis of novel heterocyclic compounds, which exhibit a wide range of biological activities. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The hydroxymethyl group provides a versatile handle for further functionalization, allowing chemists to tailor the molecule's properties to specific needs.

The impact of [2,4-bis(trifluoromethyl)phenyl]methanol extends beyond pharmaceuticals into other areas such as materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics and optoelectronics. For example, it has been used as an intermediate in the synthesis of organic semiconductors that exhibit high charge carrier mobility. This opens up possibilities for developing more efficient light-emitting diodes (LEDs) and photovoltaic cells.

In academic research, [2,4-bis(trifluoromethyl)phenyl]methanol has been employed as a model compound to study fundamental chemical principles. Its well-defined structure allows researchers to investigate topics such as electronic effects, steric hindrance, and reaction mechanisms. By understanding how this compound behaves in various chemical environments, scientists can gain insights that are applicable to broader areas of organic chemistry.

The development of new analytical techniques has also been driven by the need to study compounds like [2,4-bis(trifluoromethyl)phenyl]methanol. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are just a few examples of tools that have enabled detailed structural characterization. These techniques provide critical data for confirming synthetic pathways and understanding molecular interactions.

The future prospects for [2,4-bis(trifluoromethyl)phenyl]methanol are promising as research continues to uncover new applications. Collaborative efforts between academia and industry are likely to accelerate the development of novel derivatives with enhanced functionalities. As our understanding of fluorinated compounds grows, so too will their role in addressing global challenges in medicine and technology.

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